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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

CAS No.: 7091-13-6

Cat. No.: B1266755

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Butoxybenzaldehyde (CAS No. 7091-13-6). Due to the limited availability of complete,

experimentally verified spectra in public databases, this document presents a combination of

available data, predicted spectroscopic values based on analogous compounds, and detailed

experimental protocols for acquiring such data. This guide is intended to serve as a valuable

resource for the characterization and analysis of this compound in research and development

settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

Below are the predicted ¹H and ¹³C NMR spectral data for 2-Butoxybenzaldehyde, based on

established chemical shift principles and data from similar aromatic aldehydes.

Predicted ¹H NMR Data
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The predicted ¹H NMR spectrum of 2-Butoxybenzaldehyde would be recorded in a deuterated

solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) on a spectrometer

operating at a frequency of 400 MHz or higher. The chemical shifts (δ) are reported in parts per

million (ppm) relative to tetramethylsilane (TMS).

Table 1: Predicted ¹H NMR Data for 2-Butoxybenzaldehyde

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.5 s 1H
Aldehyde proton (-

CHO)

~7.8 dd 1H
Aromatic proton (ortho

to -CHO)

~7.5 t 1H
Aromatic proton (para

to -CHO)

~7.0 t 1H
Aromatic proton (meta

to -CHO)

~6.9 d 1H
Aromatic proton (ortho

to -O-Bu)

~4.1 t 2H -O-CH₂-CH₂-CH₂-CH₃

~1.8 sextet 2H -O-CH₂-CH₂-CH₂-CH₃

~1.5 sextet 2H -O-CH₂-CH₂-CH₂-CH₃

~0.9 t 3H -O-CH₂-CH₂-CH₂-CH₃

Note: Chemical shifts and coupling constants are estimations and may vary based on solvent

and experimental conditions.

Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum would typically be acquired with proton decoupling.

Table 2: Predicted ¹³C NMR Data for 2-Butoxybenzaldehyde
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Chemical Shift (δ, ppm) Assignment

~191 Carbonyl carbon (C=O)

~161 Aromatic carbon (-C-O-)

~136 Aromatic carbon (-C-CHO)

~134 Aromatic carbon

~128 Aromatic carbon

~121 Aromatic carbon

~113 Aromatic carbon

~68 -O-CH₂-CH₂-CH₂-CH₃

~31 -O-CH₂-CH₂-CH₂-CH₃

~19 -O-CH₂-CH₂-CH₂-CH₃

~14 -O-CH₂-CH₂-CH₂-CH₃

Note: These are predicted values and should be confirmed by experimental data.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For 2-
Butoxybenzaldehyde, a liquid, the spectrum can be obtained as a thin film between salt plates

(e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory.

Table 3: Predicted IR Absorption Bands for 2-Butoxybenzaldehyde
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Wavenumber (cm⁻¹) Intensity Assignment

~3070-3010 Medium Aromatic C-H stretch

~2960-2850 Strong
Aliphatic C-H stretch (butoxy

group)

~2820, ~2720 Medium
Aldehyde C-H stretch (Fermi

resonance doublet)

~1690 Strong
C=O stretch (aromatic

aldehyde)

~1600, ~1480 Medium Aromatic C=C ring stretch

~1250 Strong
Aryl-O-Alkyl ether C-O stretch

(asymmetric)

~1040 Medium
Aryl-O-Alkyl ether C-O stretch

(symmetric)

~750 Strong
C-H out-of-plane bend (ortho-

disubstituted)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For 2-Butoxybenzaldehyde, Electron Ionization (EI) would be a common

method. PubChem lists a GC-MS record for 2-Butoxybenzaldehyde, indicating its amenability

to this technique[1].

Table 4: Predicted Mass Spectrometry Fragmentation for 2-Butoxybenzaldehyde
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m/z Predicted Fragment Ion Comments

178 [M]⁺˙ Molecular ion

149 [M - CHO]⁺ Loss of the formyl radical

121 [M - C₄H₉O]⁺ Loss of the butoxy radical

122 [M - C₄H₈]⁺˙

McLafferty rearrangement

(loss of butene) from the ether

linkage

93 [C₆H₅O]⁺ Phenyl oxonium ion

57 [C₄H₉]⁺ Butyl cation

Experimental Protocols
NMR Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of 2-Butoxybenzaldehyde in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm).

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Typical parameters include a 30-45 degree pulse angle, an acquisition time of 2-4 seconds,

and a relaxation delay of 1-5 seconds.

¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Use proton decoupling

to simplify the spectrum. A larger number of scans will be required compared to ¹H NMR to

achieve a good signal-to-noise ratio.

IR Spectroscopy (ATR Method)
Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

Sample Application: Place a small drop of liquid 2-Butoxybenzaldehyde directly onto the

ATR crystal, ensuring complete coverage.
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Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added

at a resolution of 4 cm⁻¹.

Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a

soft tissue after the measurement[2][3].

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation: Prepare a dilute solution of 2-Butoxybenzaldehyde (e.g., 1 mg/mL) in

a volatile organic solvent such as dichloromethane or ethyl acetate.

GC Conditions:

Injector: Split/splitless injector, typically operated at 250 °C.

Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-

methylpolysiloxane) is suitable for separating aromatic compounds.

Oven Program: A temperature program starting at a low temperature (e.g., 50 °C) and

ramping up to a higher temperature (e.g., 280 °C) is used to ensure good separation and

elution of the compound.

Carrier Gas: Helium is typically used as the carrier gas.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or ion trap.

Scan Range: A mass range of m/z 40-400 is appropriate to detect the molecular ion and

key fragments.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid

organic compound like 2-Butoxybenzaldehyde.
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Caption: Workflow for the spectroscopic analysis of 2-Butoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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